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Compound of Interest

Compound Name: Org-24598

Cat. No.: B1662365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Org-24598 is a potent and selective inhibitor of the glial glycine transporter 1b (GlyT1b), with

an IC50 of 6.9 nM.[1] By blocking the reuptake of glycine in the synapse, Org-24598 effectively

increases the concentration of this neurotransmitter, which in turn acts as a co-agonist at N-

methyl-D-aspartate (NMDA) receptors. This modulation of NMDA receptor activity makes Org-
24598 a valuable tool for research in areas such as schizophrenia, cognitive deficits, and

substance abuse disorders. This document provides detailed information on the solubility of

Org-24598 in various solvents, protocols for its preparation and use in experimental settings,

and an overview of its mechanism of action.
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Property Value Reference

Molecular Weight 367.36 g/mol [1]

Formula C₁₉H₂₀F₃NO₃ [1]

CAS Number 372198-97-5 [1]

Appearance White to off-white solid

Purity ≥98% (HPLC) [1]

Storage Store at +4°C or 2-8°C [1]

Solubility Data
Org-24598 exhibits good solubility in dimethyl sulfoxide (DMSO) and has some solubility in

aqueous solutions. For in vivo studies, it has been successfully dissolved in phosphate-

buffered saline (PBS) and saline containing a small amount of DMSO.

Solvent Maximum Concentration Reference

DMSO 100 mM (36.74 mg/mL) [1]

Water >2 mg/mL

0.01M PBS

Sufficient for in vivo dosing

(e.g., 6 or 9 mg/kg in a 5 ml/kg

volume)

[2]

Saline with 0.1% DMSO

Sufficient for in vivo dosing

(e.g., 0.1, 0.3, and 0.6 mg/kg

in a 2 mL/kg volume)

[3][4][5]

Signaling Pathway and Mechanism of Action
Org-24598's primary mechanism of action is the selective inhibition of the GlyT1b glycine

transporter, which is predominantly expressed on glial cells surrounding synapses. This

inhibition leads to an accumulation of glycine in the synaptic cleft. Glycine acts as a mandatory

co-agonist at the glycine binding site of the NMDA receptor. The binding of both glutamate and
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glycine is required for the activation of the NMDA receptor, which then allows for the influx of

Ca²⁺ ions. This influx triggers downstream signaling cascades crucial for synaptic plasticity,

learning, and memory.
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Mechanism of Action of Org-24598.

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Org-24598 in

DMSO, which can be stored for later dilution in aqueous buffers for experiments.

Materials:

Org-24598 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:
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Weighing: Accurately weigh the desired amount of Org-24598 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 36.74 mg of Org-24598 (Molecular

Weight = 367.36 g/mol ).

Solubilization: Add the weighed Org-24598 to a sterile tube. Using a calibrated micropipette,

add the calculated volume of DMSO. For 36.74 mg of Org-24598, add 1 mL of DMSO to

achieve a 100 mM concentration.

Mixing: Vortex the solution until the Org-24598 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage, the

solution can be kept at +4°C.[1]

Preparation of Working Solutions for In Vitro and In Vivo
Studies
This protocol details the dilution of the DMSO stock solution into aqueous buffers suitable for

cell culture experiments or administration to animals.

Materials:

100 mM Org-24598 in DMSO stock solution

Sterile phosphate-buffered saline (PBS) or sterile saline (0.9% NaCl)

Sterile tubes

Calibrated micropipettes

Procedure for In Vitro Working Solution:

Thaw Stock: Thaw an aliquot of the 100 mM Org-24598 DMSO stock solution at room

temperature.
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Dilution: Serially dilute the stock solution in the desired cell culture medium or buffer to

achieve the final working concentration. Ensure the final concentration of DMSO in the

culture medium is low (typically ≤0.1%) to avoid solvent toxicity.

Procedure for In Vivo Dosing Solution (Example): This example is based on a study where

Org-24598 was dissolved in 0.01M PBS for intraperitoneal (i.p.) injection in rats.[2]

Thaw Stock: Thaw an aliquot of the 100 mM Org-24598 DMSO stock solution.

Calculate Dilution: Determine the required concentration of the dosing solution based on the

desired dose (e.g., in mg/kg) and the injection volume. For instance, to administer a 6 mg/kg

dose in an injection volume of 5 mL/kg, the required concentration is 1.2 mg/mL.

Prepare Dosing Solution: Dilute the DMSO stock solution with sterile 0.01M PBS to the final

desired concentration. It is crucial to add the DMSO stock to the PBS while vortexing to

prevent precipitation of the compound.

Verification: Ensure the solution is clear and free of precipitates before administration.

Another approach for in vivo studies involves using saline with a small percentage of DMSO.

For example, some studies have used saline with 0.1% DMSO as the vehicle.[3][4][5]

Experimental Workflow
The following diagram outlines a general workflow for conducting an experiment using Org-
24598, from preparation to data analysis.
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General experimental workflow for using Org-24598.
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Safety Precautions
Org-24598 is intended for laboratory research use only. Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of

the powder and contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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